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Compound of Interest

Compound Name: 2-Methoxyphenyl benzoate

Cat. No.: B1194103

For Researchers, Scientists, and Drug Development Professionals

Introduction

Guaiacol benzoate, also known as 2-methoxyphenyl benzoate, is an organic compound with
the chemical formula C14H120s. It is an ester of guaiacol and benzoic acid. This document
provides a comprehensive overview of the known physical and chemical properties of guaiacol
benzoate, detailed experimental protocols for their determination, and a summary of its
synthesis. This guide is intended to be a valuable resource for researchers and professionals in
the fields of chemistry and drug development.

Chemical Structure and Identifiers
Property Value

Chemical Name 2-methoxyphenyl benzoate

Guaiacol benzoate, Benzoic acid, 2-

Synonyms methoxyphenyl ester
Molecular Formula C14H1203

Molecular Weight 228.24 g/mol

CAS Number 531-37-3[1]
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Physical Properties

A summary of the key physical properties of guaiacol benzoate is presented in the table below.

Property Value Source
Melting Point 59-61 °C Not explicitly cited
Boiling Point 390.3 °C (estimated) Not explicitly cited
Appearance White crystalline solid Not explicitly cited

- Soluble in ethanol, DMSO.
Solubility ) )

Sparingly soluble in water.[2]

LogP 3.06 [1]

Experimental Protocols
Synthesis of Guaiacol Benzoate via Schotten-Baumann
Reaction

The synthesis of guaiacol benzoate can be achieved through the Schotten-Baumann reaction,
which involves the acylation of guaiacol with benzoyl chloride in the presence of a base.

Materials:

o Guaiacol (2-methoxyphenol)

» Benzoyl chloride

e 10% aqueous sodium hydroxide (NaOH) solution
¢ Dichloromethane (CH2Cl2)

e Anhydrous magnesium sulfate (MgSOa)

» Round-bottom flask

e Separatory funnel
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 Stir plate and stir bar

* Ice bath

» Rotary evaporator

Procedure:

 In a round-bottom flask, dissolve guaiacol in dichloromethane.

e Cool the solution in an ice bath.

e Slowly add 10% aqueous sodium hydroxide solution to the flask while stirring.

o Add benzoyl chloride dropwise to the stirring mixture.

» Allow the reaction to proceed at room temperature for 1-2 hours with continuous stirring.
o Transfer the reaction mixture to a separatory funnel.

o Separate the organic layer and wash it sequentially with 5% aqueous HCI, saturated
aqueous NaHCOs, and brine.

e Dry the organic layer over anhydrous magnesium sulfate.
« Filter the solution to remove the drying agent.

» Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude
guaiacol benzoate.

e The crude product can be purified by recrystallization from a suitable solvent such as
ethanol.

Workflow Diagram for Synthesis:
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Caption: Workflow for the synthesis of guaiacol benzoate.
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Determination of Melting Point

Apparatus:

e Melting point apparatus (e.g., digital melting point device)

o Capillary tubes

Procedure:

e Ensure the guaiacol benzoate sample is dry and finely powdered.

e Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.
o Place the capillary tube in the heating block of the melting point apparatus.

o Heat the block at a rate of 10-20 °C/min initially.

o Observe the sample closely. When the first signs of melting are observed, note the
temperature.

o Continue heating and record the temperature at which the last solid melts.

e The melting point is reported as a range from the temperature of initial melting to the
temperature of complete melting.

» For a more accurate determination, repeat the measurement with a slower heating rate (1-2
°C/min) near the expected melting point.

Determination of Solubility

Materials:
e Guaiacol benzoate
e Solvents of interest (e.g., water, ethanol, DMSO)

e Vials or test tubes

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Vortex mixer

Water bath or incubator

Procedure:

Weigh a specific amount of guaiacol benzoate (e.g., 10 mg) and place it into a vial.
Add a small, measured volume of the solvent (e.g., 1 mL) to the vial.

Vortex the mixture vigorously for 1-2 minutes at room temperature.

Visually inspect the solution for any undissolved solid.

If the solid dissolves completely, the substance is soluble at that concentration.

If the solid does not dissolve, the mixture can be gently heated (e.g., in a 37°C water bath)
for a short period to assess temperature effects on solubility.

If the solid remains undissolved, the substance is considered sparingly soluble or insoluble in
that solvent at the tested concentration.

The solubility can be quantified by preparing a saturated solution, filtering the undissolved
solid, and determining the concentration of the solute in the filtrate using a suitable analytical
method (e.g., UV-Vis spectroscopy or HPLC).

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR (400 MHz, CDCls): The proton NMR spectrum of guaiacol benzoate would be
expected to show signals corresponding to the aromatic protons of both the guaiacyl and

benzoyl moieties, as well as the methoxy group protons.

13C NMR (100 MHz, CDCIs): The carbon NMR spectrum would display distinct signals for the
carbonyl carbon of the ester, the aromatic carbons, and the methoxy carbon.[3]

Fourier-Transform Infrared (FT-IR) Spectroscopy
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The FT-IR spectrum of guaiacol benzoate is expected to exhibit characteristic absorption bands
for the C=0 stretching of the ester group (around 1730 cm~1), C-O stretching vibrations, and
aromatic C-H and C=C stretching vibrations.[4][5]

Mass Spectrometry (MS)

The mass spectrum of guaiacol benzoate would show a molecular ion peak corresponding to
its molecular weight. Common fragmentation patterns for benzoate esters include the loss of
the alkoxy group and the formation of the benzoyl cation (m/z 105).[6][7]

Potential Biological Activity

While specific signaling pathways for guaiacol benzoate are not well-documented, related
compounds like guaiacol have been studied for their biological activities. Guaiacol itself is
known to be a precursor in the synthesis of various flavorants and has been investigated for its
potential as an expectorant, antiseptic, and local anesthetic.[8][9] Further research is needed to
elucidate the specific biological roles and mechanisms of action of guaiacol benzoate.

Conclusion

This technical guide provides a summary of the known physical properties of guaiacol
benzoate and outlines experimental protocols for their determination. The synthesis via the
Schotten-Baumann reaction is a standard method for its preparation. While some
spectroscopic data is available, further experimental work is required to fully characterize its
properties, including a detailed analysis of its crystal structure and a comprehensive
investigation into its biological activities and potential signaling pathways. This information will
be crucial for its future applications in research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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